n-Pentyl 2-Methylpentyl Phthalate
Description
n-Pentyl 2-Methylpentyl Phthalate is a phthalate ester characterized by a benzene-1,2-dicarboxylate backbone with two distinct ester side chains: a linear n-pentyl group and a branched 2-methylpentyl group. Phthalates like this are commonly used as plasticizers or solvents, though regulatory restrictions apply due to toxicity concerns .
Properties
Molecular Formula |
C₁₉H₂₈O₄ |
|---|---|
Molecular Weight |
320.42 |
Synonyms |
1,2-Benzenedicarboxylic Acid 1-Pentyl 2-(2-Methylpentyl) Ester; |
Origin of Product |
United States |
Comparison with Similar Compounds
Methyl Pentyl Phthalate
- Molecular Formula : C₁₄H₁₈O₄
- Molecular Weight : 250.29 g/mol
- Key Features : Contains a methyl group and a linear pentyl ester. Simpler structure compared to n-Pentyl 2-Methylpentyl Phthalate.
- Applications : Likely used in coatings or adhesives due to moderate volatility.
- Data Source : NIST Chemistry WebBook .
n-Pentyl 3-Methyl-2-butyl Phthalate
- Molecular Formula : C₁₈H₂₆O₄
- Molecular Weight : 306.40 g/mol
n-Pentyl 3-Methylpentyl Phthalate
- Molecular Formula : C₁₉H₂₈O₄
- Molecular Weight : 320.42 g/mol
- Key Features : Longer branched chain (3-methylpentyl) increases hydrophobicity and molecular weight compared to this compound.
Diiso-pentyl Phthalate
- Key Features: Symmetric branched iso-pentyl groups.
- Regulatory Status : Highlighted in consumer product testing for exceeding safety thresholds in some samples .
Structural and Functional Analysis
Impact of Branching and Chain Length
- Volatility : Linear chains (e.g., methyl pentyl) exhibit higher volatility than branched analogs (e.g., 2-methylpentyl) due to weaker intermolecular forces.
- Solubility: Branched esters (e.g., 3-methylpentyl) enhance solubility in non-polar matrices, making them suitable for polymer plasticization.
- Toxicity : Branched phthalates like Diiso-pentyl Phthalate may resist enzymatic degradation, increasing bioaccumulation risks .
Comparative Table
*Note: Exact data for this compound inferred from structural analogs.
Research and Regulatory Context
- Consumer Products: Phthalates like Diiso-pentyl Phthalate and Benzyl Butyl Phthalate (BBP) are monitored in cosmetics for carcinogenic risks .
- Analytical Challenges: Non-target screening methods (e.g., LC-HRMS) are critical for detecting trace phthalates in environmental and biological samples .
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